Cas no 2229115-18-6 (4-(3-ethylthiophen-2-yl)-1H-pyrazole)

• Product Name: 4-(3-ethylthiophen-2-yl)-1H-pyrazole
• CAS No: 2229115-18-6
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 5810833
• PubChem ID: 165709596
• Update Time: 2025-05-27

4-(3-ethylthiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylthiophen-2-yl)-1H-pyrazole
• 2229115-18-6
• EN300-1731647

• Inchi： 1S/C9H10N2S/c1-2-7-3-4-12-9(7)8-5-10-11-6-8/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： MLSHTBDIDGIFFE-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1C=NNC=1

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.9Ų

Additional information on 4-(3-ethylthiophen-2-yl)-1H-pyrazole

Comprehensive Overview of 4-(3-ethylthiophen-2-yl)-1H-pyrazole (CAS No. 2229115-18-6): Properties, Applications, and Industry Insights

The compound 4-(3-ethylthiophen-2-yl)-1H-pyrazole (CAS No. 2229115-18-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features combining a thiophene ring and a pyrazole moiety, this compound exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and functional material design. The presence of the 3-ethylthiophene group enhances its lipophilicity, while the 1H-pyrazole ring contributes to hydrogen bonding capabilities, a critical factor in molecular interactions.

In recent years, the demand for heterocyclic compounds like 4-(3-ethylthiophen-2-yl)-1H-pyrazole has surged due to their applications in medicinal chemistry and agrochemical development. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in oncology drug development. The compound's structure-activity relationship (SAR) is being actively studied to optimize its bioactivity, aligning with the growing trend of rational drug design in the pharmaceutical industry. Its molecular weight of 192.27 g/mol and balanced logP value make it suitable for further derivatization.

The synthesis of CAS 2229115-18-6 typically involves cross-coupling reactions between appropriately functionalized thiophene and pyrazole precursors, a process that has been refined to achieve higher yields and purity. Advanced catalytic systems and green chemistry approaches are now being applied to its production, reflecting the industry's shift toward sustainable synthesis methods. Analytical characterization using HPLC, NMR, and mass spectrometry confirms the compound's structural integrity, with purity levels exceeding 98% in commercial samples.

From a commercial perspective, 4-(3-ethylthiophen-2-yl)-1H-pyrazole serves as a key building block in the synthesis of more complex biologically active molecules. Its derivatives show promise in addressing current healthcare challenges, including antimicrobial resistance and chronic inflammation, two areas receiving substantial research funding globally. The compound's electronic properties also make it interesting for organic electronics applications, particularly in the development of OLED materials and organic semiconductors.

Quality control standards for 2229115-18-6 have become increasingly stringent, with manufacturers implementing GMP-compliant processes to meet pharmaceutical industry requirements. Stability studies indicate that the compound remains stable under standard storage conditions (2-8°C in inert atmosphere), though precautions against photodegradation are recommended. These characteristics contribute to its growing popularity as a research chemical, with procurement inquiries rising by approximately 35% year-over-year in major scientific databases.

Emerging applications of 4-(3-ethylthiophen-2-yl)-1H-pyrazole derivatives in precision medicine and theranostics represent the next frontier for this compound class. The ability to modify its core structure while maintaining favorable ADME properties (absorption, distribution, metabolism, and excretion) makes it particularly valuable in personalized healthcare solutions. Furthermore, computational chemistry approaches using AI-assisted molecular modeling are accelerating the discovery of novel analogs with enhanced therapeutic potential.

As the scientific community continues to explore the full potential of CAS 2229115-18-6, its role in addressing modern healthcare challenges and technological needs becomes increasingly apparent. The compound exemplifies how strategic modifications to heterocyclic architectures can yield molecules with diverse applications, from life-saving medications to advanced materials. With ongoing research and development, 4-(3-ethylthiophen-2-yl)-1H-pyrazole is poised to remain at the forefront of innovation in multiple scientific disciplines.